(4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole

Specification

• Molecular Formula: C32H31N2OP
• Molecular Weight: 490.6 g/mol
• IUPAC Name: [(2R)-2-[(4S,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]-diphenylphosphane
• Standard InChI: InChI=1S/C32H31N2OP/c1-5-15-25(16-6-1)30-31(26-17-7-2-8-18-26)35-32(33-30)29-23-13-14-24-34(29)36(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22,29-31H,13-14,23-24H2/t29-,30+,31-/m1/s1
• Standard InChI Key: IRYXEIDYJWFGAJ-MJSOWUPRSA-N
• Isomeric SMILES: C1CCN([C@H](C1)C2=N[C@H]([C@H](O2)C3=CC=CC=C3)C4=CC=CC=C4)P(C5=CC=CC=C5)C6=CC=CC=C6
• SMILES: C1CCN(C(C1)C2=NC(C(O2)C3=CC=CC=C3)C4=CC=CC=C4)P(C5=CC=CC=C5)C6=CC=CC=C6
• Canonical SMILES: C1CCN(C(C1)C2=NC(C(O2)C3=CC=CC=C3)C4=CC=CC=C4)P(C5=CC=CC=C5)C6=CC=CC=C6

Introduction

(4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole is a complex organic compound known for its unique stereochemistry and functional groups. It belongs to a class of compounds that have potential applications in medicinal chemistry, particularly as enzyme inhibitors and in the development of pharmaceutical agents. The compound incorporates a diphenylphosphanyl group, which enhances its reactivity and biological activity.

Molecular Formula and Weight

• Molecular Formula: C32H31N2OP

• Molecular Weight: Approximately 490.58 g/mol.

Synonyms and Identifiers

• PubChem CID: 162394367

• InChI: InChI=1S/C32H31N2OP/c1-5-15-25(16-6-1)30-31(26-17-7-2-8-18-26)35-32(33-30)29-23-13-14-24-34(29)36(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22,29-31H,13-14,23-24H2/t29-,30+,31-/m1/s1

• InChIKey: IRYXEIDYJWFGAJ-MJSOWUPRSA-N.

Synthesis and Reaction Conditions

The synthesis of (4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole involves several key steps that require precise control over reaction conditions such as temperature, reaction time, and solvent choice. Purification methods like chromatography are crucial for optimizing yield and purity.

Applications

• Pharmaceutical Development: This compound is involved in the development of pharmaceutical agents, particularly as enzyme inhibitors.

• Medicinal Chemistry: Its unique structure makes it a candidate for various applications in medicinal chemistry.

Mechanism of Action

The compound primarily acts as an enzyme inhibitor. Data from kinetic studies can provide insights into its binding affinities and inhibition constants (Ki values), confirming its efficacy as an inhibitor.

Research Findings and Patents

(4S,5R)-2-((R)-1-(Diphenylphosphanyl)piperidin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole has been referenced in various scientific literature and patents, including patent WO2022214053A1, which discusses its use as a specific protease inhibitor.

Hazard Statements

• H319: Causes serious eye irritation.

• H413: May cause long-lasting harmful effects to aquatic life.

Precautionary Statements

• P264: Wash hands thoroughly after handling.

• P273: Avoid release to the environment.

• P280: Wear protective gloves/eye protection.

• P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P337+P313: If eye irritation persists: Get medical advice/attention.

• P501: Dispose of contents/container to an approved waste disposal plant.